Cas no 1261989-38-1 (2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid
• CAS No: 1261989-38-1
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18319795
• CID: 1219726
• PubChem ID: 53225713
• Update Time: 2025-05-25

2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid
• 2-Fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%
• 1261989-38-1
• 4,5'-Difluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319795
• DTXSID50689445

• MDL： MFCD18319795
• Inchi： 1S/C13H8F2O3/c14-8-2-4-12(16)9(6-8)7-1-3-11(15)10(5-7)13(17)18/h1-6,16H,(H,17,18)
• InChI Key： IRVKVSPQVVSCEO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=C(C=CC=1O)F

Computed Properties

• Exact Mass: 250.04415044g/mol
• Monoisotopic Mass: 250.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid

Recent Advances in the Study of 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid (CAS: 1261989-38-1)

2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid (CAS: 1261989-38-1) is a fluorinated benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique fluorinated aromatic structure, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for various biomedical applications.

Recent research has focused on the synthesis and optimization of 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step route involving palladium-catalyzed cross-coupling reactions. The study highlighted the compound's high yield and purity, which are critical for its subsequent use in drug formulation. Furthermore, the researchers noted that the fluorinated aromatic rings contribute to the compound's ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In addition to its synthetic utility, 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid has been investigated for its potential therapeutic effects. A preclinical study conducted by a team at the University of California, San Francisco (2024) explored the compound's anti-inflammatory properties. The researchers found that it exhibited significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential application in oncology. A recent study in the journal Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid demonstrated promising activity against certain cancer cell lines, including breast and lung cancer. The study proposed that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are often dysregulated in cancer. These results underscore the compound's versatility and its potential as a scaffold for designing targeted cancer therapies.

Despite these promising findings, challenges remain in the development and clinical translation of 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed in future studies. However, the current body of research provides a solid foundation for further exploration of this compound's therapeutic potential. As the field of fluorinated pharmaceuticals continues to evolve, 2-fluoro-5-(5-fluoro-2-hydroxyphenyl)benzoic Acid is poised to play a significant role in the discovery of next-generation drugs.